Cas no 1805115-67-6 (3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid)

3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid is a fluorinated pyridine derivative with a trifluoromethoxy substituent, offering unique electronic and steric properties. Its structure combines methoxy and trifluoromethoxy groups, enhancing lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The acetic acid moiety provides a functional handle for further derivatization, facilitating the synthesis of bioactive compounds. This compound’s trifluoromethyl group contributes to improved binding affinity and resistance to enzymatic degradation. Its precise molecular architecture makes it a versatile intermediate for developing pharmaceuticals, particularly in targeting CNS disorders or inflammation, where fluorinated analogs are often sought for optimized pharmacokinetics.

3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid structure

1805115-67-6 structure

Product Name:3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid

CAS No:1805115-67-6

MF:C₁₀H₁₀F₃NO₄

MW:265.185913562775

CID:4813679

Update Time:2025-10-23

3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid
- Inchi： 1S/C10H10F3NO4/c1-5-3-7(17-2)9(18-10(11,12)13)14-6(5)4-8(15)16/h3H,4H2,1-2H3,(H,15,16)
- InChI Key： WWGBSOYRDRIEFN-UHFFFAOYSA-N
- SMILES： FC(OC1=C(C=C(C)C(CC(=O)O)=N1)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 297
XLogP3: 2.2
Topological Polar Surface Area: 68.6

3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029087596-1g	3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid	1805115-67-6	97%	1g	$1,504.90	2022-04-01

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Additional information on 3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid

Comprehensive Analysis of 3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1805115-67-6)

The compound 3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1805115-67-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and an acetic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This compound, with its 3-methoxy and 5-methyl substitutions, offers a promising scaffold for developing novel therapeutics. Its CAS No. 1805115-67-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. The integration of trifluoromethoxy groups into drug candidates is a hot topic, as these moieties often improve lipophilicity and membrane permeability.

From a synthetic perspective, 3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid is synthesized through multi-step organic reactions, including halogenation and nucleophilic substitution. Its pyridine core is a key structural feature shared by many FDA-approved drugs, such as antihypertensives and antivirals. This connection to well-established pharmaceuticals has fueled interest in exploring its derivatives for treating emerging diseases, including viral infections and chronic inflammatory conditions.

The agrochemical industry also values this compound for its potential as a pesticide intermediate. The trifluoromethoxy group is known to enhance the pesticidal activity of pyridine-based compounds, making them more effective at lower doses. This aligns with the global push for sustainable agriculture, where reducing chemical load while maintaining efficacy is a priority. Searches for eco-friendly pesticide precursors often lead to compounds like this, highlighting its dual utility in human health and environmental science.

Analytical characterization of CAS No. 1805115-67-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the purity and structural integrity of the compound, which is critical for regulatory compliance in pharmaceutical applications. The acetic acid functional group further allows for derivatization into esters or amides, expanding its utility in combinatorial chemistry libraries.

In the context of green chemistry, researchers are exploring solvent-free or catalytic methods to synthesize 3-Methoxy-5-methyl-2-(trifluoromethoxy)pyridine-6-acetic acid, reducing waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently queried in scientific forums. The compound’s stability under various pH conditions also makes it a candidate for formulation studies, particularly in oral drug delivery systems.

Looking ahead, the versatility of CAS No. 1805115-67-6 positions it as a valuable building block in both academic and industrial settings. Its role in addressing unmet medical needs and advancing agrochemical innovation underscores its importance in modern science. As synthetic methodologies evolve, this compound is likely to remain at the forefront of pyridine chemistry research, bridging gaps between discovery and application.